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Compound of Interest

Compound Name: Perfluoro-N-methylpiperidine

CAS No.: 359-71-7

Cat. No.: B1586757

Get Quote

Physical Properties, Phase Behavior, and Applications in Drug Delivery Systems

Executive Summary
Perfluoro-N-methylpiperidine (PFMP), a cyclic perfluorocarbon (PFC), represents a distinct

class of "fluorous" solvents characterized by extreme chemical inertness, high density, and

exceptional gas solubility. Unlike its non-fluorinated analog (N-methylpiperidine), PFMP is

biologically inert, making it a critical excipient in oxygen therapeutics, organ preservation, and

lipid-based drug delivery systems (L-DDS).

This guide provides a definitive technical analysis of PFMP, focusing on its thermodynamic

properties, gas transport mechanisms, and validated protocols for formulating stable

nanoemulsions.

Part 1: Critical Disambiguation & Molecular
Architecture
The "Fluorous Shield" Effect
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It is imperative to distinguish PFMP from its hydrocarbon precursor. The complete substitution

of hydrogen with fluorine atoms (

) fundamentally alters the physicochemical profile.

Target Compound:Perfluoro-N-methylpiperidine (CAS: 359-73-9 / 359-71-7)

Characteristics: Biologically inert, high density (~1.74 g/mL), oxygen carrier.

WARNING - Do Not Confuse With:N-Methylpiperidine (CAS: 626-67-5)[1][2][3][4][5]

Characteristics: Toxic, flammable, low density (~0.82 g/mL), caustic amine.[6]

Mechanism of Inertness: The carbon backbone of PFMP is helically shielded by the electron

cloud of fluorine atoms. The

bond is the strongest single bond in organic chemistry (~485 kJ/mol). This "fluorous shield"
prevents nucleophilic attack and renders the molecule immiscible with both aqueous
(hydrophilic) and hydrocarbon (lipophilic) phases, creating a third "fluorous" phase.

Visualization: The Fluorous Phase Logic
The following diagram illustrates the phase separation logic that drives PFMP's utility in

emulsion systems.
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Caption: PFMP exhibits simultaneous hydrophobicity and lipophobicity, requiring specific

surfactants to bridge the interface in emulsion systems.

Part 2: Physicochemical Data Profile[7]
The following data aggregates validated experimental values. Note the high density and low

surface tension, which are characteristic of the weak intermolecular van der Waals forces in

PFCs.
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Property Value Context/Significance

CAS Registry Number
359-73-9 (Generic)359-71-7

(Isomer specific)

Use 359-71-7 for high-purity

sourcing (Decafluoro-1-

(trifluoromethyl)piperidine).

Molecular Formula
Fully fluorinated cyclic amine.

[7]

Molecular Weight 333.05 g/mol
High MW relative to carbon

count due to F mass.

Boiling Point 66 °C (at 760 mmHg)

Ideal for physiological

applications (liquid at body

temp, but volatile enough for

exhalation clearance).

Density 1.7426 g/mL (at 25 °C)

Nearly 2x density of water.

Facilitates gravity-based

separation in purification

protocols.

Refractive Index (

)
~1.28 - 1.29

Extremely low. Matches closely

with water (1.33), complicating

visual interface detection

without dyes.

Surface Tension ~14-16 dyne/cm

Very low. Promotes rapid

spreading (wetting) on

biological surfaces.

Oxygen Solubility ~40-50 vol %

Dissolves

physically (Henry's Law), not

chemically.

Water Solubility < 1 ppm Effectively insoluble.

Part 3: Gas Transport Mechanism
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PFMP functions as a gas transport vehicle not by binding oxygen (like hemoglobin) but by

providing "molecular cavities."

Cavity Formation: The weak intermolecular forces between PFMP molecules allow them to

easily move apart, creating transient voids.

Gas Occupancy: Small gas molecules (

,

,

) occupy these voids.

Linearity: Solubility follows Henry's Law linearly.

Unlike hemoglobin, which saturates, PFMP continues to dissolve more oxygen as partial
pressure increases.

Part 4: Validated Experimental Protocol
Protocol: Formulation of Oxygen-Carrying PFMP
Nanoemulsions
Objective: Create a kinetically stable, sub-200nm emulsion of PFMP in saline for drug delivery

or cell culture oxygenation.

Reagents:

Dispersed Phase: Perfluoro-N-methylpiperidine (Purity >98%).[2]

Continuous Phase: Phosphate Buffered Saline (PBS), pH 7.4.

Surfactant: Poloxamer 188 (Pluronic F-68) or Egg Yolk Phospholipid (2-4% w/v).

Workflow Visualization:
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Caption: Step-by-step workflow for generating stable PFMP nanoemulsions using high-

pressure homogenization.

Detailed Methodology:

Degassing (Critical Step):

PFMP readily absorbs atmospheric gases. Before weighing, sonicate the bulk PFMP liquid

for 10 minutes under vacuum to remove dissolved nitrogen/oxygen. This ensures accurate

mass-to-volume ratios.
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Pre-Emulsification:

Dissolve Surfactant (e.g., 2.5% w/v Poloxamer 188) in PBS.

Add PFMP (typically 20-40% w/v) slowly while mixing with a rotor-stator mixer (e.g., Ultra-

Turrax) at 10,000 RPM for 2 minutes.

Observation: The mixture will turn opaque white (coarse emulsion).

High-Pressure Homogenization (HPH):

Process the coarse emulsion through a Microfluidizer or high-pressure valve homogenizer.

Pressure: 15,000 - 20,000 psi (1000 - 1300 bar).

Cycles: 8–12 passes.

Temperature Control: HPH generates significant heat. Use a heat exchanger to keep the

output temperature < 20°C to prevent surfactant degradation and Ostwald ripening.

Self-Validation (QC):

Method: Dynamic Light Scattering (DLS).

Acceptance Criteria:

Z-Average Diameter:

.

Polydispersity Index (PDI):

.

Correction: If PDI > 0.2, additional passes are required. If size grows over time (hours), the

surfactant concentration is insufficient for the total interfacial area.

Part 5: Safety & Handling
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Vapor Density Hazard: PFMP vapor is much heavier than air.[6] In the event of a spill, vapors

will settle in low areas (floors, sumps), displacing oxygen.

Protocol: Always handle in a fume hood or well-ventilated area.

Biological Half-Life: While inert, cyclic PFCs like PFMP have longer retention times in the

Reticuloendothelial System (RES) compared to linear PFCs.

Sterilization: PFMP emulsions cannot be autoclaved (emulsion breakage). Sterilize via 0.22

membrane filtration after formulation (if particle size permits) or use aseptic manufacturing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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